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Compound of Interest

Compound Name: Potassium Azide-15N

Cat. No.: B13413839

CAS Number: 58524-53-1

This guide provides a comprehensive overview of Potassium Azide-15N, a stable isotope-
labeled compound crucial for researchers, scientists, and drug development professionals. The
following sections detail its chemical properties, synthesis, applications, and safety protocols,
with a focus on its role in advanced analytical and biomedical research.

Physicochemical Properties

Potassium Azide-15N is an isotopically labeled form of potassium azide where one of the
nitrogen atoms in the azide moiety is the heavy isotope 1°N. This labeling provides a powerful
tool for tracing and quantification in various chemical and biological systems.

General Properties
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Property Value Reference
CAS Number 58524-53-1 N/A
Molecular Formula KN2z°N [1]
Molecular Weight 82.11 g/mol [1]
Appearance Off-White Solid [1]

Melting Point 350 °C (decomposes) [2]

Solubility in Water

41.4 g/100 mL (0 °C), 50.8
/100 mL (20 °C), 105.7 g/100
mL (100 °C)

[3]

Solubility in other solvents

Soluble in liquid ammonia and
methanol. Slightly soluble in
ethanol. Insoluble in acetone

and diethyl ether.

Density 2.038 g/cm3
Decomposes upon heating or
Stability UV irradiation. Can be

explosive if heated rapidly.

Spectroscopic Data

The >N labeling of potassium azide allows for its detection and characterization using various

spectroscopic techniques, most notably Nuclear Magnetic Resonance (NMR) spectroscopy.

The >N nucleus has a nuclear spin of 1/2, which results in sharp and well-resolved NMR

signals, making it ideal for structural and dynamic studies.

Synthesis and Experimental Protocols

The synthesis of Potassium Azide-*>N typically involves the introduction of the >N isotope from
a labeled precursor. While a direct synthesis protocol for Potassium Azide-1>N is not readily
available, a common approach is the synthesis of *>°N-labeled sodium azide, which can then be
converted to potassium azide.
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Synthesis of Sodium Azide-*>Ns

This protocol is adapted from a reported procedure for the synthesis of sodium azide-1>Ns.

Materials:

Hydrazine-1°*N2 monohydrate

Isoamyl nitrite-1>N

Sodium ethoxide

Anhydrous ethanol

Dry ether

Procedure:

Prepare a solution of sodium ethoxide in anhydrous ethanol.
« To this solution, add Hydrazine-1>N2 monohydrate with cooling.
o Slowly add Isoamyl nitrite-1>N to the reaction mixture, maintaining a low temperature.

 After the addition is complete, allow the reaction to stir at room temperature for several
hours.

e The resulting precipitate of Sodium Azide-1°Ns is collected by filtration.

e Wash the precipitate with dry ether and dry under vacuum to yield a fine, white powder.

Conversion to Potassium Azide-*>N

The synthesized Sodium Azide-1>Ns can be converted to Potassium Azide-*>N through a salt
metathesis reaction.

Materials:

e Sodium Azide-1°Ns
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e Potassium salt (e.g., potassium chloride or potassium sulfate)

» Suitable solvent (e.g., water or ethanol)

Procedure:

Dissolve Sodium Azide-1>Ns in a minimal amount of the chosen solvent.

 In a separate container, dissolve an equimolar amount of the potassium salt in the same
solvent.

e Mix the two solutions. The less soluble salt (sodium chloride or sodium sulfate) will
precipitate out of the solution.

« Filter the mixture to remove the precipitate.

o The filtrate, containing the dissolved Potassium Azide-1°N, is then carefully evaporated to
dryness to yield the solid product.

Applications in Research and Drug Development

Potassium Azide-°N serves as a versatile tool in various research and development areas,
primarily due to the utility of the *>N-labeled azide group.

Labeled Intermediate in Drug Synthesis

Potassium Azide-1>N is a key intermediate in the synthesis of isotopically labeled
pharmaceutical compounds. A notable example is its use in the preparation of Tazobactam
Sodium Salt-13C2,>N1, a B-lactamase inhibitor. The incorporation of the 1°N label allows for
detailed pharmacokinetic and metabolic studies of the drug.

Below is a conceptual workflow for the synthesis of a 1>N-labeled drug intermediate.
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Synthesis of 1°N-Labeled Intermediate
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Synthesis of a *>°N-labeled drug intermediate.

Hyperpolarized Magnetic Resonance Imaging (MRI)

15N-labeled azides are highly effective tags for developing long-lived hyperpolarized agents for
use in MRI. Hyperpolarization can enhance the NMR signal by several orders of magnitude,
enabling real-time in vivo imaging of metabolic and physiological processes. Molecules tagged
with (*>N)s-azide have shown long-lasting hyperpolarization lifetimes and high polarization

levels in water.

The following diagram illustrates the workflow for a hyperpolarized MRI experiment using a °N-

azide tagged molecule.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b13413839?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13413839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hyperpolarized MRI Workflow
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Workflow for hyperpolarized *°N-azide MRI.

Quantitative Data from Hyperpolarization Studies:

The table below summarizes key performance metrics for various (*°N)s-azide-tagged
biomolecules in hyperpolarization experiments.
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Signal Polarization Level Ti Lifetimes (min)
Tagged Molecule

Enhancement (g) (P%) at1T
(*>N)s-azidocholine 336,700 11.6 26-7.6
(*>N)s-azidoglucose 332,300 11.1 3.0-8.1
(*>N)s-azidotyrosine 142,500 4.9 3.5-9.8
(*>N)s-azidoalanine 80,200 2.8 19-6.8
(*3N)3-azidothymidine 196,800 6.8 25-53

Safety and Handling

Potassium azide is a highly toxic and potentially explosive compound that must be handled
with extreme caution.

o Toxicity: Similar to cyanides, azides are potent inhibitors of cytochrome ¢ oxidase. The oral
LD50 in rats is 27 mg/kg.

o Explosive Hazard: While less sensitive to shock than heavy metal azides, potassium azide
can decompose explosively upon rapid heating.

e Handling Precautions:

Work in a well-ventilated fume hood.

[¢]

[e]

Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

(¢]

Avoid contact with skin, eyes, and clothing.

[¢]

Do not use metal spatulas, as they can form shock-sensitive metal azides.

[¢]

Avoid contact with acids, which can generate highly toxic and explosive hydrazoic acid.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as acids and metals.
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» Disposal: Azide waste should be treated with nitrous acid to decompose the azide before
disposal. Never pour azide solutions down the drain, as they can react with lead or copper
plumbing to form explosive heavy metal azides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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